Tert-butyl 1-oxo-3-phenyl-2,7-diazaspiro[3.5]nonane-7-carboxylate

• IUPAC Name: tert-butyl 3-oxo-1-phenyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
• InChI: InChI=1S/C18H24N2O3/c1-17(2,3)23-16(22)20-11-9-18(10-12-20)14(19-15(18)21)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,21)
• InChI Key: DQYJJBNLPZSFIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(NC2=O)C3=CC=CC=C3
• Molecular Formula: C18H24N2O3
• DSSTOX Substance ID: DTXSID60726259
• Molecular Weight: 316.4 g/mol
• CAS RN: 1014114-59-0

Description

Tert-butyl 1-oxo-3-phenyl-2,7-diazaspiro[3.5]nonane-7-carboxylate (TBOPDNC) is a compound that has been studied for its use in a variety of scientific applications. TBOPDNC is an organic compound that belongs to the class of diazaspiro compounds. It is composed of three rings: two of which are five-membered and one seven-membered. TBOPDNC has been found to be a useful reagent in the synthesis of various compounds and has been studied for its potential applications in the field of medicine.

Scientific Research Applications

Exposure and Human Biomonitoring

Tert-butyl compounds, in general, are widespread in various consumer products and the environment. Research has focused on understanding human exposure to these compounds, their metabolites, and their potential health implications. For instance, studies have examined human exposure to synthetic phenolic antioxidants (SPAs), such as butylated hydroxytoluene (BHT), and their metabolites. Researchers found BHT and its metabolites present in a significant majority of urine samples, suggesting widespread exposure to these compounds. The presence of such compounds and their metabolites in human biological samples indicates the need for regular biomonitoring to understand the exposure levels and potential health risks associated with these compounds (Scherer et al., 2020), (Murawski et al., 2020).

Occupational Exposure and Health Effects

Occupational exposure to tert-butyl compounds, such as methyl tert-butyl ether (MTBE), has been a subject of research, particularly concerning road-tanker drivers. The studies evaluated the exposure of drivers to these oxygenates during loading and unloading processes and the levels of these compounds and their metabolites in urine as a means of assessing uptake. The relationship between exposure and post-shift excretion suggested the potential of using urinary MTBE for biological monitoring of exposure. However, the reliability of corresponding metabolites like tert-butanol (TBA) as biomarkers at low levels of exposure remains uncertain (Saarinen et al., 1998).

Environmental Impact and Consumer Products

The presence and effects of tert-butyl compounds in the environment, and their incorporation into consumer products have been scrutinized. For instance, studies have investigated the presence of tert-butyl compounds like BHT in various consumer products and their potential links to health issues such as cancer, asthma, and behavioral problems in children. These studies emphasize the importance of developing sensitive methods to measure these chemicals in human samples and assess human exposure levels (Wang & Kannan, 2019).